1-(([1,1'-Biphenyl]-4-yloxy)methyl)-1H-pyrazole-3-carbohydrazide

• IUPAC Name: 1-[(4-phenylphenoxy)methyl]pyrazole-3-carbohydrazide
• InChI: InChI=1S/C17H16N4O2/c18-19-17(22)16-10-11-21(20-16)12-23-15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-11H,12,18H2,(H,19,22)
• InChI Key: WOGZFVXKPGDUBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)OCN3C=CC(=N3)C(=O)NN
• Molecular Formula: C17H16N4O2
• DSSTOX Substance ID: DTXSID901144309
• Molecular Weight: 308.33 g/mol
• CAS No.: 1004643-36-0

Description

The compound “1-(([1,1’-Biphenyl]-4-yloxy)methyl)-1H-pyrazole-3-carbohydrazide” is a complex organic molecule that contains a biphenyl group, a pyrazole group, and a carbohydrazide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement and connectivity of its atoms. The biphenyl group would likely contribute to the compound’s rigidity and planarity, while the pyrazole and carbohydrazide groups could potentially participate in hydrogen bonding and other intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the biphenyl, pyrazole, and carbohydrazide groups. For instance, the biphenyl group might undergo electrophilic aromatic substitution reactions, while the pyrazole and carbohydrazide groups could potentially participate in various nucleophilic and acid-base reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and boiling point, would be influenced by its molecular structure and the types of intermolecular forces it can form.

Scientific Research Applications

Chemical Inhibitors of Cytochrome P450 Isoforms

Pyrazole derivatives have been investigated as selective inhibitors of cytochrome P450 (CYP) isoforms, which are essential for drug metabolism and can influence drug-drug interactions. The selectivity of these inhibitors is crucial for understanding the metabolism of drugs and for the development of safer pharmaceuticals (Khojasteh et al., 2011).

Synthetic and Medicinal Perspectives of Pyrazoles

Pyrazoles are recognized for their wide spectrum of biological activities, making them potent medicinal scaffolds. Their synthetic approaches and the analysis of their medical significance have been extensively reviewed, highlighting their role in developing new therapeutic leads (Sharma et al., 2021).

Pyrazole as a Scaffold in Heterocycles Synthesis

The reactivity of certain pyrazoline derivatives makes them valuable building blocks for synthesizing various heterocyclic compounds. These compounds have applications ranging from materials science to drug development, showcasing the versatility of pyrazole-based chemistry (Gomaa & Ali, 2020).

Pyrazole Heterocycles in Drug Design

Pyrazole derivatives have been identified as crucial scaffolds in drug design, displaying a vast array of biological activities such as anticancer, anti-inflammatory, and antimicrobial properties. Their use in medicinal chemistry underlines the importance of pyrazole moieties in developing new therapeutic agents (Dar & Shamsuzzaman, 2015).

Mechanism of Action

Target of Action

Similar biphenyl derivatives have been reported to inhibit the pd-1/pd-l1 pathway , which plays a crucial role in immune response regulation. This pathway is often exploited by cancer cells to evade the immune system, making it a popular target for cancer therapies .

Mode of Action

Based on the known actions of similar biphenyl derivatives, it can be hypothesized that this compound may interact with its targets (such as the pd-1/pd-l1 pathway) to inhibit their function . This inhibition could potentially disrupt the ability of cancer cells to evade the immune system, thereby enhancing the body’s ability to fight against cancer .

Biochemical Pathways

If the compound does indeed act on the pd-1/pd-l1 pathway as suggested, it could affect various downstream effects related to immune response regulation . For instance, the inhibition of the PD-1/PD-L1 pathway could potentially enhance T-cell activation and proliferation, promoting a more robust immune response against cancer cells .

Pharmacokinetics

Similar biphenyl derivatives have been reported to have good oral bioavailability, high tumor penetration, and favorable pharmacokinetic properties . These properties suggest that the compound could potentially be well-absorbed and distributed in the body, metabolized effectively, and excreted in a timely manner.

Result of Action

This could result in increased activation and proliferation of T-cells, leading to a more robust immune response and potentially contributing to the destruction of cancer cells .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future directions for research on this compound could include further studies to elucidate its synthesis, properties, reactivity, and potential applications. These studies could provide valuable insights into the behavior of this compound and its potential uses in various fields.